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Compound of Interest

Compound Name: 2-Amino-2-cyclohexylpropan-1-ol

Cat. No.: B1442369 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive

operational and disposal plan for 2-Amino-2-cyclohexylpropan-1-ol, ensuring laboratory

safety and regulatory compliance.

The proper handling and disposal of laboratory chemicals are paramount to ensuring a safe

working environment and minimizing environmental impact. This guide provides detailed

procedures for the safe disposal of 2-Amino-2-cyclohexylpropan-1-ol (CAS Number: 855363-

85-8). While a specific Safety Data Sheet (SDS) for this compound was not identified, the

following procedures are based on best practices for the disposal of similar amino alcohol

compounds and general laboratory waste management principles.

I. Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to be familiar with the potential hazards

associated with 2-Amino-2-cyclohexylpropan-1-ol and similar amino alcohols. These

compounds are often corrosive and can cause skin and eye irritation.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 2-Amino-
2-cyclohexylpropan-1-ol. This includes:

Protective gloves: Nitrile or neoprene gloves are recommended.

Eye protection: Safety glasses with side shields or chemical splash goggles are essential.
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Face protection: A face shield may be necessary for splash hazards.

Protective clothing: A lab coat or chemical-resistant apron should be worn.

Emergency Procedures:

In case of skin contact: Immediately wash the affected area with plenty of water. If skin

irritation occurs, seek medical attention. Contaminated clothing should be removed and

washed before reuse.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and immediately call a poison center or

doctor.

In case of inhalation: Move the individual to fresh air and keep them at rest in a position

comfortable for breathing.

In case of ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate

medical attention.

II. Step-by-Step Disposal Protocol
The primary principle for the disposal of 2-Amino-2-cyclohexylpropan-1-ol is to treat it as

hazardous chemical waste. It should not be disposed of down the drain or in regular trash[1][2].

Step 1: Waste Segregation and Collection

Dedicated Waste Container: Collect waste 2-Amino-2-cyclohexylpropan-1-ol and any

materials contaminated with it (e.g., paper towels, pipette tips) in a dedicated, properly

labeled hazardous waste container.

Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the

full chemical name: "2-Amino-2-cyclohexylpropan-1-ol".

Container Compatibility: Ensure the waste container is made of a material compatible with

the chemical. High-density polyethylene (HDPE) is generally a suitable choice.
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Avoid Mixing: Do not mix 2-Amino-2-cyclohexylpropan-1-ol waste with other incompatible

waste streams, such as strong oxidizing agents or acids[1][3].

Step 2: Spill Management In the event of a spill, follow these procedures:

Evacuate and Ventilate: Ensure the area is well-ventilated.

Containment: For liquid spills, use an inert absorbent material such as sand, silica gel, or a

universal binder to soak up the chemical[3]. Do not use combustible materials like sawdust.

Collection: Carefully sweep or scoop up the absorbed material and place it into the

designated hazardous waste container.

Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and

water. All cleaning materials should also be disposed of as hazardous waste.

Step 3: Storage Pending Disposal

Secure Storage: Store the sealed hazardous waste container in a cool, dry, and well-

ventilated area, away from heat, sparks, and open flames[1][4].

Secondary Containment: It is best practice to store the waste container within a secondary

containment unit to prevent the spread of any potential leaks.

Locked Storage: If possible, store in a locked cabinet or area to restrict access[4].

Step 4: Final Disposal

Approved Waste Disposal Facility: The final disposal of the hazardous waste must be

conducted through an approved and licensed waste disposal contractor[1][4]. Your

institution's Environmental Health and Safety (EHS) department will have established

procedures for the collection and disposal of chemical waste.

Documentation: Ensure all necessary waste disposal forms and documentation required by

your institution and local regulations are completed accurately.

III. Quantitative Data Summary
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While specific quantitative data for 2-Amino-2-cyclohexylpropan-1-ol is not readily available,

the table below summarizes key physical and chemical properties of a similar compound, (+)-2-

Aminopropan-1-ol, which can serve as a general reference.

Property Value

Physical State Viscous liquid[3]

Appearance Clear[3]

Boiling Point/Range 173 - 176 °C / 343.4 - 348.8 °F @ 760 mmHg[3]

Flash Point 62 °C / 143.6 °F[3]

Note: This data is for (+)-2-Aminopropan-1-ol and should be used for general guidance only.

IV. Logical Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-Amino-2-cyclohexylpropan-1-ol.
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Disposal Workflow for 2-Amino-2-cyclohexylpropan-1-ol

Start: Handling of
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Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Spill Occurs?
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Follow Spill Management Protocol:
1. Evacuate & Ventilate

2. Contain with Absorbent
3. Collect & Label as Waste

Yes No
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Compatible Hazardous Waste Container

Store Waste Securely
(Cool, Dry, Ventilated Area)

Contact EHS for
Waste Pickup

End: Proper Disposal by
Approved Facility
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Caption: Disposal workflow for 2-Amino-2-cyclohexylpropan-1-ol.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe

handling and disposal of 2-Amino-2-cyclohexylpropan-1-ol, thereby protecting themselves,

their colleagues, and the environment. Always consult your institution's specific safety and

waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1442369?utm_src=pdf-body
https://www.benchchem.com/product/b1442369?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC104060010&countryCode=US&language=en
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.fishersci.com/store/msds?partNumber=AC104450010&productDescription=%28S%29-%28%2B%29-2-AMINO-1-PROPAN+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC400440050&countryCode=US&language=en
https://www.benchchem.com/product/b1442369#2-amino-2-cyclohexylpropan-1-ol-proper-disposal-procedures
https://www.benchchem.com/product/b1442369#2-amino-2-cyclohexylpropan-1-ol-proper-disposal-procedures
https://www.benchchem.com/product/b1442369#2-amino-2-cyclohexylpropan-1-ol-proper-disposal-procedures
https://www.benchchem.com/product/b1442369#2-amino-2-cyclohexylpropan-1-ol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1442369?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1442369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1442369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

